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Compound of Interest

Compound Name: 3-Methyl-3-penten-1-ol

Cat. No.: B155299

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
3-Methyl-3-penten-1-ol, a tertiary alcohol used in various chemical syntheses. Adherence to
these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

Proper handling and storage procedures are largely dictated by the physical and chemical
properties of a substance. The following table summarizes the key properties of 3-Methyl-3-
penten-1-ol.
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Property Value Reference
Molecular Formula CeH120 [1112][3]
Molecular Weight 100.16 g/mol [1][4]
Appearance Colorless liquid [4]
Odor Pleasant [4]
Specific Gravity 0.838 g/mL at 25 °C [5]
Refractive Index 1.428 at 20 °C [5]
Flash Point 25.56 °C (78.00 °F) (Tag -
Closed Cup)
Water Solubility Immiscible or difficult to mix [3]
Other Solubilities Soluble in alcohol [3]

Toxicological Data

Understanding the toxicity of a substance is critical for assessing its risk and implementing
appropriate safety measures. 3-Methyl-3-penten-1-ol is classified as harmful if swallowed.[1]

[2][5]

Toxicity Metric  Value Species Route Reference
LDso 700 mg/kg Rat Oral [5]
LDso 1152 mg/kg Mouse Oral [5]
LDso 1160 mg/kg Mouse Subcutaneous [5]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[6]

Hazard Identification and GHS Classification
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The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for hazard communication.

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor[1][2]

H302: Harmful if swallowed[1]

Acute Toxicity, Oral 4 2]

Signal Word: Warning[1][2]
Pictograms:

e Flame (GHS02)

o Exclamation Mark (GHSOQ7)

Safe Handling and Storage Workflow

The following diagram outlines the essential steps for the safe handling and storage of 3-
Methyl-3-penten-1-ol, from receipt to disposal.
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Start: Receive Chemical

Storage
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from heat, sparks, and open flames
- Flammables-area

Pre-Handling
- Read SDS

- Ensure proper ventilation
- Prepare spill kit
- Don appropriate PPE

v

Personal Protective Equipment (PPE)
- Safety glasses or goggles
- Chemical-resistant gloves
- Lab coat or protective clothing
- Respirator (if ventilation is inadequate)

Handling
- Use in a well-ventilated area
- Ground and bond containers when transferring
- Use spark-proof tools and explosion-proof equipment
- Avoid contact with skin, eyes, and clothing
- Do not eat, drink, or smoke

If spill occurs

Spill Response
- Evacuate area
- Remove ignition sources
- Absorb with inert material (e.g., sand, vermiculite)
- Place in a sealed container for disposal

Waste Disposal
- Collect in a suitable, labeled container
- Dispose of as hazardous waste according to local regulations

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 3-Methyl-3-penten-1-ol.
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Experimental Protocols: Best Practices

While specific experimental safety protocols for 3-Methyl-3-penten-1-ol are not readily
available in the searched literature, the following best practices for handling flammable and
moderately toxic liquid chemicals in a research setting should be strictly followed. These are
based on the information provided in the Safety Data Sheets for this and structurally similar
compounds.

5.1. Engineering Controls

e Ventilation: Always handle 3-Methyl-3-penten-1-ol in a well-ventilated area.[7] A chemical
fume hood is recommended for all procedures that may generate vapors.

« Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,
and sparks.[6] Use only explosion-proof electrical equipment.[6]

e Grounding: Ground and bond containers when transferring the material to prevent the
buildup of static electricity.[6]

5.2. Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[6]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat or other
protective clothing to prevent skin contact.[6]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[6]

5.3. Handling Procedures
e Avoid contact with skin and eyes.[5]
e Do not ingest or inhale.[6]

e Wash hands thoroughly after handling.[6]
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e Use non-sparking tools.[6]
5.4. Storage
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

o Keep away from heat, sparks, and open flames.[6]

Emergency Procedures

The following diagram illustrates the appropriate response to various emergency situations
involving 3-Methyl-3-penten-1-ol.

Click to download full resolution via product page

Caption: Emergency response procedures for 3-Methyl-3-penten-1-ol exposure and fire.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[6] Contact a licensed professional waste disposal service to dispose of this
material. Do not empty into drains.[6]

This technical guide is intended to provide comprehensive safety and handling information for
3-Methyl-3-penten-1-ol. It is not a substitute for a thorough understanding of the material's
Safety Data Sheet and proper laboratory training. Always prioritize safety and consult with your
institution's environmental health and safety department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide on the Safe Handling of 3-MethyI-3-
penten-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155299#safety-and-handling-precautions-for-3-
methyl-3-penten-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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